2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide

• IUPAC Name: 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide
• InChI: InChI=1S/C19H18N4O2/c24-19(12-18-15-5-2-1-4-14(15)7-11-25-18)22-16-13-20-9-6-17(16)23-10-3-8-21-23/h1-6,8-10,13,18H,7,11-12H2,(H,22,24)
• InChI Key: OTMNLQDOOHRKBM-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)CC(=O)NC3=C(C=CN=C3)N4C=CC=N4
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied extensively to understand its mechanism of action and the biochemical and physiological effects it has on living organisms.

Mechanism of Action

The mechanism of action of 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide is not fully understood. However, studies have suggested that this compound works by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth, neuroinflammation, and oxidative stress. It has also been found to activate certain signaling pathways that are involved in cardioprotection.
Biochemical and Physiological Effects:
2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide has been found to have various biochemical and physiological effects on living organisms. Studies have shown that this compound can reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines in the brain. It has also been found to reduce oxidative stress and improve mitochondrial function in the brain. Additionally, 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide has been found to improve cardiac function by reducing myocardial infarction size and increasing left ventricular ejection fraction.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis. This makes it a potential candidate for cancer therapy. Additionally, this compound has been found to have neuroprotective and cardioprotective effects, which makes it a potential candidate for the treatment of neurological and cardiovascular diseases.
However, one of the limitations of using 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide in lab experiments is its limited solubility in water. This can make it difficult to administer in vivo and can affect its bioavailability.

Future Directions

There are several future directions for the study of 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide. One potential direction is to investigate its potential as a cancer therapy. Further studies can be conducted to understand its mechanism of action and its effectiveness in different types of cancer.
Another potential direction is to investigate its potential as a treatment for neurological diseases. Studies can be conducted to understand its mechanism of action and its effectiveness in reducing neuroinflammation and oxidative stress.
Finally, further studies can be conducted to understand the cardioprotective effects of 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide. This can include investigating its effectiveness in reducing myocardial infarction size and improving cardiac function in different animal models.
Conclusion:
In conclusion, 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide is a chemical compound that has potential applications in various fields, including cancer therapy, neuroprotection, and cardiovascular disease. Its mechanism of action and biochemical and physiological effects have been studied extensively, and further research can be conducted to understand its potential as a treatment for various diseases. While there are limitations to using this compound in lab experiments, its potential benefits make it a promising candidate for future research.

Synthesis Methods

The synthesis of 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide involves the reaction of 3-amino-4-pyrazolecarboxylic acid with 3-bromo-4-(3,4-dihydro-1H-isochromen-1-yl)benzoic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in the presence of N,N-dimethylformamide (DMF). The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide has been studied for its potential applications in various fields, including cancer therapy, neuroprotection, and cardiovascular disease. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, 2-(3,4-dihydro-1H-isochromen-1-yl)-N-(4-pyrazol-1-ylpyridin-3-yl)acetamide has been found to have cardioprotective effects by reducing myocardial infarction size and improving cardiac function.